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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589612

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from plants of
the Gelsemium genus, notably Gelsemium elegans.[1] This compound is of significant interest
to the scientific community for its potential pharmacological activities, including anti-
inflammatory and neuroactive properties. As a reference material, N-
Methoxyanhydrovobasinediol is essential for the accurate quantification and identification of
this analyte in complex matrices, such as plant extracts and biological samples. These
application notes provide detailed protocols for the handling, analysis, and characterization of
N-Methoxyanhydrovobasinediol analytical standards.
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Property Value Reference

Chemical Name v [NEASTE]
Methoxyanhydrovobasinediol

CAS Number 125180-42-9 [11[2]1131[4][5][6]

Molecular Formula C21H26N202 [7]

Molecular Weight 338.44 g/mol [7]

Purity >98% [2]1(3][41[5]16]

Appearance White to off-white powder -

Store at -20°C for long-term
Storage - [8]
stability.

Solubility

Qualitative solubility information suggests that N-Methoxyanhydrovobasinediol is soluble in a
range of organic solvents. For quantitative applications, it is recommended to determine the
solubility experimentally for the specific solvent and concentration required.

Solvent Solubility
Dimethyl Sulfoxide (DMSO) Soluble
Chloroform Soluble
Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

Methanol Sparingly Soluble
Water Insoluble

Note: This information is based on general characteristics of similar alkaloids and should be
confirmed experimentally.[9][10][11]
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Experimental Protocols

High-Performance Liquid Chromatography (HPLC)
Method for Purity Assessment and Quantification

This protocol is a representative method based on established procedures for the analysis of
indole alkaloids from Gelsemium elegans.[12][13][14][15]

Workflow for HPLC Analysis
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Caption: A simplified workflow for HPLC analysis of N-Methoxyanhydrovobasinediol.
Instrumentation and Conditions:
o HPLC System: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).
e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um particle size).
» Mobile Phase:

o A:0.1% Formic acid in Water

o B: Acetonitrile
o Gradient Elution:

0-5 min: 10% B

o

o

5-25 min: 10-90% B

25-30 min: 90% B

[¢]

o

30.1-35 min: 10% B (re-equilibration)
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Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 254 nm

Injection Volume: 10 pL
Standard Preparation:

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Methoxyanhydrovobasinediol and
dissolve it in 10 mL of DMSO.

e Working Solutions: Prepare a series of dilutions from the stock solution using the mobile
phase as the diluent to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

Data Analysis:

o Purity Assessment: The purity of the standard can be determined by calculating the peak
area percentage of the main peak relative to the total peak area.

» Quantification: Create a calibration curve by plotting the peak area versus the concentration
of the working standards. The concentration of N-Methoxyanhydrovobasinediol in
unknown samples can be determined from this curve.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification

GC-MS can be used for the identification of N-Methoxyanhydrovobasinediol, potentially after
derivatization to increase volatility. This protocol is a general guideline.[16][17]

Workflow for GC-MS Analysis

Sample Preparation [ Inject i Acquire Mass Spectrum .
(with Derivatization) | GC-MS System - Spectral Analysis
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Caption: General workflow for the GC-MS analysis of N-Methoxyanhydrovobasinediol.

Instrumentation and Conditions:

e GC-MS System: A standard GC-MS system with an electron ionization (EI) source.

e Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 pm film thickness).

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.

e Oven Temperature Program:

o Initial temperature: 100°C, hold for 2 min.

o Ramp: 10°C/min to 280°C.

o Hold: 10 min at 280°C.

 Injector Temperature: 250°C

e MS Transfer Line Temperature: 280°C

e lon Source Temperature: 230°C

« lonization Energy: 70 eV

Mass Range: m/z 50-550

Sample Preparation (with Derivatization):

o Dissolve 1 mg of N-Methoxyanhydrovobasinediol in 1 mL of a suitable solvent (e.qg.,
dichloromethane).

e Add a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat at 70°C for 30 minutes.

« Inject an aliquot of the derivatized sample into the GC-MS.

Data Analysis:
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e The identity of the compound is confirmed by comparing the obtained mass spectrum with a
reference library or by interpreting the fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy is a powerful tool for the structural confirmation of N-
Methoxyanhydrovobasinediol.[18][19]

Workflow for NMR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b15589612#n-
methoxyanhydrovobasinediol-analytical-standards-and-reference-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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